Cas no 1493361-20-8 (3-(3,4-dimethylphenyl)methylazetidin-3-ol)

• Product Name: 3-(3,4-dimethylphenyl)methylazetidin-3-ol
• CAS No: 1493361-20-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5896224
• PubChem ID: 65920678
• Update Time: 2025-06-08

3-(3,4-dimethylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-[(3,4-dimethylphenyl)methyl]-
• 3-(3,4-Dimethylbenzyl)azetidin-3-ol
• 3-(3,4-dimethylphenyl)methylazetidin-3-ol
• 3-[(3,4-dimethylphenyl)methyl]azetidin-3-ol
• CS-0353487
• EN300-1851092
• AKOS015262393
• 1493361-20-8

• Inchi： 1S/C12H17NO/c1-9-3-4-11(5-10(9)2)6-12(14)7-13-8-12/h3-5,13-14H,6-8H2,1-2H3
• InChI Key： FNTOYBATYFWXLS-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=C(C)C(C)=C2)(O)C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 337.5±32.0 °C(Predicted)
• pka: 14.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 3-(3,4-dimethylphenyl)methylazetidin-3-ol

Recent Advances in the Study of 3-(3,4-dimethylphenyl)methylazetidin-3-ol (CAS: 1493361-20-8)

The compound 3-(3,4-dimethylphenyl)methylazetidin-3-ol (CAS: 1493361-20-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This azetidine derivative represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Recent studies have focused on exploring its synthetic routes, physicochemical properties, and therapeutic applications, particularly in central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic pathway for 3-(3,4-dimethylphenyl)methylazetidin-3-ol that improved yield by 35% compared to previous methods. The researchers employed a novel asymmetric hydrogenation strategy using a chiral ruthenium catalyst, achieving enantiomeric excess of >98%. This advancement is particularly significant as the stereochemistry of the azetidine ring has been shown to critically influence biological activity.

Pharmacological characterization studies have revealed that 3-(3,4-dimethylphenyl)methylazetidin-3-ol exhibits selective binding to σ-1 receptors (Ki = 12.3 nM) with negligible activity at σ-2 receptors. This receptor subtype selectivity suggests potential applications in neuropathic pain management and neurodegenerative diseases. In vitro studies using primary neuronal cultures demonstrated neuroprotective effects against glutamate-induced excitotoxicity at concentrations as low as 100 nM.

Metabolic stability studies published in Xenobiotica (2024) indicate that 3-(3,4-dimethylphenyl)methylazetidin-3-ol shows favorable pharmacokinetic properties in preclinical models, with a plasma half-life of 4.2 hours in rats and good blood-brain barrier penetration (brain/plasma ratio of 0.85). The compound undergoes primarily hepatic metabolism via glucuronidation, with minimal cytochrome P450-mediated oxidation, suggesting low potential for drug-drug interactions.

Current research efforts are exploring structure-activity relationships (SAR) around the 3,4-dimethylphenyl moiety. A recent patent application (WO2024018765) discloses analogs with improved aqueous solubility while maintaining σ-1 receptor affinity. These derivatives show promise for intravenous formulation development, potentially expanding therapeutic applications to acute conditions such as stroke and traumatic brain injury.

The safety profile of 3-(3,4-dimethylphenyl)methylazetidin-3-ol was evaluated in a comprehensive toxicology study (Regulatory Toxicology and Pharmacology, 2024). No significant adverse effects were observed in repeat-dose studies up to 100 mg/kg/day in rodents, with a calculated safety margin >100-fold based on projected human therapeutic doses. Genotoxicity assays were negative in both Ames test and micronucleus assays.

Future research directions include investigating the compound's potential in combination therapies and exploring its effects on protein-protein interactions involved in neuroinflammation. The unique azetidine scaffold of 3-(3,4-dimethylphenyl)methylazetidin-3-ol continues to attract attention as a versatile building block for medicinal chemistry, with several pharmaceutical companies reportedly developing clinical candidates based on this structural motif.